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Compound of Interest

Compound Name: Phenmedipham-d3

Cat. No.: B15088470 Get Quote

Phenmedipham-d3: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Phenmedipham-d3, including its chemical properties, mechanism of action,

metabolism, and analytical methodologies.

Phenmedipham-d3 is the deuterated form of Phenmedipham, a carbamate herbicide. The

inclusion of deuterium atoms makes it a valuable tool in analytical and research settings,

particularly as an internal standard for mass spectrometry-based quantification of

Phenmedipham.

Core Chemical and Physical Properties
Phenmedipham-d3 is characterized by the following properties:

Property Value

CAS Number 1773497-41-8

Molecular Formula C₁₆H₁₃D₃N₂O₄

Molecular Weight 303.33 g/mol
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Mechanism of Action: Inhibition of Photosynthesis
The primary mechanism of action for Phenmedipham is the inhibition of photosynthesis in

susceptible plants. Specifically, it targets and disrupts the electron transport chain within

Photosystem II (PSII). By binding to the D1 quinone-binding protein in the PSII complex,

Phenmedipham blocks the transfer of electrons to plastoquinone.[1][2] This inhibition halts the

production of energy (ATP) and reducing power (NADPH) necessary for carbon dioxide

fixation, ultimately leading to plant death. The disruption of electron flow also leads to the

formation of reactive oxygen species, which cause lipid peroxidation and membrane damage,

resulting in rapid cellular necrosis.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Weigh Sample

2. Spike with Phenmedipham-d3
(Internal Standard)

3. Solvent Extraction

4. Solid Phase Extraction (SPE)
Cleanup

5. Evaporate and Reconstitute

6. Inject into LC-MS/MS

7. Chromatographic Separation
(e.g., C18 column)

8. Electrospray Ionization (ESI)

9. Tandem Mass Spectrometry
(MRM mode)

10. Integrate Peak Areas
(Phenmedipham & Phenmedipham-d3)

11. Generate Calibration Curve

12. Quantify Phenmedipham
Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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